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Compound of Interest

Compound Name: triethoxy(o-tolyl)silane

CAS No.: 18412-55-0

Cat. No.: B8682127

Get Quote

Executive Summary
Triethoxy(o-tolyl)silane (TETS) represents a specialized class of aryl-silanes where the steric

demand of the ortho-methyl group is balanced by the hydrolytic stability of the triethoxy moiety.

Unlike its trimethoxy analogs, which hydrolyze rapidly, or its boronic acid counterparts, which

suffer from protodeboronation, TETS offers a high-stability, controlled-reactivity profile.

This guide benchmarks TETS against industry standards (Phenyltriethoxysilane and o-

Tolylboronic acid) in two critical domains: Palladium-Catalyzed Cross-Coupling (Hiyama) and

Surface Modification (SAMs).

Chemical Profile[1][2][3][4][5][6][7]
IUPAC Name: Triethoxy(2-methylphenyl)silane

CAS Number: 18412-55-0[1]

Molecular Formula: C₁₃H₂₂O₃Si
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Key Differentiator: The ortho-methyl group creates a "steric umbrella," significantly retarding

nucleophilic attack at the silicon center compared to phenyl analogs, while preventing the

rapid degradation seen in sterically hindered boronic acids.

Application A: Palladium-Catalyzed Hiyama Cross-
Coupling
In drug discovery, installing an o-tolyl moiety (common in sartans and kinase inhibitors) is

challenging due to steric hindrance. TETS serves as a robust alternative to unstable boronic

acids.

Performance Benchmark: TETS vs. Alternatives
Feature

Triethoxy(o-

tolyl)silane (TETS)

Phenyltriethoxysilan

e (PTES)

o-Tolylboronic Acid

(Suzuki)

Primary Utility

Installing o-tolyl

groups with high

chemoselectivity.

Installing phenyl

groups (Baseline).

Installing o-tolyl

groups (Standard).

Reactivity

Moderate. Rate-

limited by

transmetallation due

to steric bulk.

High. Fast

transmetallation.

High. Very fast

transmetallation.

Stability

Excellent. Resistant to

protodesilylation.

Stable in air/moisture.

[2]

Good. Stable.[3]

Poor. Prone to

protodeboronation (C-

B bond cleavage) due

to ortho-sterics.

Typical Yield
65–75% (Sterically

hindered).

90–98% (Sterically

unhindered).

50–85% (Variable due

to degradation).

Byproducts
Non-toxic siloxanes

(easy filtration).
Non-toxic siloxanes.

Boric acid derivatives

(difficult removal).

Scientist’s Insight: The lower yield of TETS (approx. 69% in unoptimized systems) compared to

PTES (>90%) is not a defect but a thermodynamic trade-off. The o-tolyl group hinders the

approach of the activator (fluoride) and the palladium center. However, TETS is superior to o-
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tolylboronic acid in large-scale synthesis because it does not decompose upon storage or

during slow heating ramps.

Mechanistic Pathway (The "Silicon Effect")
The critical step for TETS is Transmetallation. Unlike boron, silicon requires activation by a

nucleophile (Fluoride or Hydroxide) to form a pentacoordinate silicate intermediate. The ortho-

methyl group sterically shields the silicon, making this activation slower but preventing

premature hydrolysis.
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Validated Protocol: Cross-Coupling of TETS
Objective: Coupling TETS with 4-bromoanisole.

Preparation: Charge a flame-dried Schlenk flask with Pd(OAc)₂ (2 mol%) and a phosphine

ligand (e.g., XPhos or P(o-tol)₃ to match sterics).

Solvent System: Add THF (anhydrous). Note: Water promotes competitive hydrolysis of the

ethoxy groups before activation; anhydrous conditions are preferred for TETS.

Reagents: Add 4-bromoanisole (1.0 equiv) and TETS (1.2 equiv).

Activation: Add TBAF (Tetra-n-butylammonium fluoride, 1.5 equiv) dropwise.

Critical Control Point: The solution should turn dark/brown active Pd species. If

precipitation occurs immediately, the fluoride source may be too wet.

Reaction: Heat to 60°C for 6–12 hours.
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Monitoring: Monitor via GC-MS. Look for the disappearance of the bromide. The TETS

peak may remain visible due to excess.

Workup: Filter through a silica pad to remove palladium and siloxane byproducts.

Application B: Surface Engineering (SAMs)
In surface chemistry, TETS is used to create hydrophobic, sterically bulky Self-Assembled

Monolayers (SAMs) on silica or glass.

Performance Benchmark: Hydrophobicity & Packing
Property TETS SAM (o-Tolyl) Phenyl SAM (PTES) Octyl SAM (Alkyl)

Water Contact Angle ~88° – 92° ~80° – 85° ~105° – 110°

Packing Density

Medium.Ortho-twist

prevents tight

stacking.

High. Efficient

stacking.

High. Van der Waals

packing.

Thermal Stability
High (>350°C).

Aromatic ring stability.
High (>350°C). Moderate (<250°C).

Mechanism
"Umbrella" shielding

of surface silanols.

Simple surface

coverage.
Long-chain shielding.

Scientist’s Insight: While alkyl silanes provide higher absolute hydrophobicity, TETS is preferred

when thermal stability and aromatic interactions (e.g., for biosensors utilizing

interactions with analytes) are required. The ortho-methyl group prevents the "vertical" standing
orientation seen in Phenyl SAMs, creating a more disordered but sterically protective layer that
resists hydrolytic cleavage better than PTES.

Surface Architecture Model
The diagram below illustrates the steric disruption caused by the o-tolyl group compared to the

orderly packing of phenyl silanes.
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Validated Protocol: Vapor Phase Deposition
Liquid phase deposition of TETS is often inconsistent due to the slow hydrolysis of the ethoxy

groups. Vapor phase is recommended for uniformity.

Substrate Cleaning: Piranha etch (3:1 H₂SO₄:H₂O₂) silicon wafers for 15 min. Rinse with DI

water and dry under N₂ stream.[4] Warning: Piranha solution is explosive with organics.

Chamber Setup: Place substrates in a vacuum desiccator.

Deposition: Place 100 µL of TETS in an open vial next to the substrates.

Incubation: Evacuate the chamber (approx. 10 mbar) and seal. Heat the entire chamber to

80°C (enhancing vapor pressure of TETS). Incubate for 2–4 hours.

Annealing: Remove substrates and bake at 120°C for 30 min to covalently lock the siloxane

bonds (condensation).

QC: Measure contact angle. Target: >85°.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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